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Compound of Interest

Compound Name: 2-(Aminomethyl)-4-bromophenol

L Get Quote

Cat. No.: B1330120

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological profile of 2-(Aminomethyl)-4-bromophenol (CAS No. 58349-96-5). The
information is intended for laboratory personnel and professionals involved in drug
development and scientific research.

Chemical and Physical Properties

2-(Aminomethyl)-4-bromophenol is a substituted phenol derivative. A clear understanding of
its physical and chemical properties is fundamental to its safe handling and use in experimental

settings.
Property Value Source
Molecular Formula C7HsBrNO --INVALID-LINK--
Molecular Weight 202.05 g/mol --INVALID-LINK--
Appearance Solid [Various Suppliers]
Melting Point 185 - 189 °C (365 - 372 °F) --INVALID-LINK--[1]

log Pow (Octanol/Water
Partition Coefficient)

ca. -0.09 (at 25 °C, pH 7.5)

~INVALID-LINK--[1]

Storage Temperature

2-8°C, under inert gas

~-INVALID-LINK--[2]

© 2025 BenchChem. All rights reserved. 1/12

Tech Support


https://www.benchchem.com/product/b1330120?utm_src=pdf-interest
https://www.benchchem.com/product/b1330120?utm_src=pdf-body
https://www.benchchem.com/product/b1330120?utm_src=pdf-body
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.bldpharm.com/products/58349-96-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile

The toxicological data for 2-(Aminomethyl)-4-bromophenol indicates that it is a hazardous

substance requiring careful handling. The primary concerns are acute toxicity, skin and eye

irritation, sensitization, and potential mutagenicity.[1]

Toxicological

. Result Species Method Source
Endpoint
OECD Test
Acute Oral Rat (male and o --INVALID-LINK--
o 671 mg/kg Guideline 401 (or
Toxicity (LD50) female) o [1]
similar)
Skin ) OECD Test
) o Causes skin ) o --INVALID-LINK--
Corrosion/Irritatio Rabbit Guideline 404 (or
irritation o [1]
n similar)
) ) OECD Test
Serious Eye Causes serious ) o --INVALID-LINK--
o o Rabbit Guideline 405 (or
Damage/Irritation  eye irritation o [1]
similar)
) Buehler Test
Respiratory or May cause an
_ o _ _ (OECD Test --INVALID-LINK--
Skin allergic skin Guinea pig o
o i Guideline 406 or [1]
Sensitization reaction o
similar)
Ames Test
Suspected of (OECD Test
Germ Cell _ _ N o --INVALID-LINK--
o causing genetic Not specified Guideline 471 or
Mutagenicity o [1]
defects similar) is a
common method.
May cause
-~ damage to
Specific Target ]
o organs (Kidney)
Organ Toxicity . » --INVALID-LINK--
through Not specified Not specified
(Repeated [1]
prolonged or
Exposure)
repeated
exposure.
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Hazard Identification and Safety Precautions

This compound is classified as harmful if swallowed or inhaled, a skin and eye irritant, a skin
sensitizer, and is suspected of causing genetic defects.[1] It may also cause damage to the
kidneys through prolonged or repeated exposure and is very toxic to aquatic life with long-
lasting effects.[1]

GHS Hazard Statements:

H302 + H332: Harmful if swallowed or if inhaled.[1]
e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.[1]

o H319: Causes serious eye irritation.

e H341: Suspected of causing genetic defects.[1]

e H373: May cause damage to organs (Kidney) through prolonged or repeated exposure.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Experimental Protocols

The toxicological data presented are typically generated using standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (based on OECD Test Guideline 401,
now obsolete but historically used)

» Objective: To determine the median lethal dose (LD50) of a substance after a single oral
administration.[3][4]

o Test Animals: Typically, rats are used.[3]

e Procedure:
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o The test substance is administered in graduated doses to several groups of animals, with
one dose per group.[3]

o Animals are observed for a specified period (e.g., 14 days) for signs of toxicity and
mortality.[3]

o The LD50 is calculated statistically as the dose expected to cause death in 50% of the
animals.[3]

Acute Dermal Irritation/Corrosion (based on OECD Test
Guideline 404)

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.[5][6][7]
o Test Animals: Albino rabbits are the preferred species.[7][8]
e Procedure:

o Asingle dose of the test substance is applied to a small area of the animal's skin.[8]

o The treated area is observed for signs of erythema (redness) and edema (swelling) at
specified intervals.[7]

o The severity of the skin reactions is scored and evaluated to determine the level of
irritation.[7]

Acute Eye Irritation/Corrosion (based on OECD Test
Guideline 405)

o Objective: To determine the potential of a substance to cause eye irritation or corrosion.[1][9]
[10][11]

» Test Animals: Albino rabbits are the preferred species.[9][12]
» Procedure:

o Asingle dose of the test substance is applied to the eye of the test animal.[10]
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o The eye is examined at specified intervals for effects on the cornea, iris, and conjunctiva.
[10]

o The severity of the ocular lesions is scored to classify the irritancy potential of the
substance.[10]

Skin Sensitization (based on OECD Test Guideline 406 -
Buehler Test)

¢ Objective: To assess the potential of a substance to induce skin sensitization (allergic contact
dermatitis).[13][14][15][16][17]

e Test Animals: Guinea pigs are commonly used.[13][14]
e Procedure:

o Induction Phase: The test substance is applied topically to the skin of the test animals
multiple times.[17]

o Challenge Phase: After a rest period, a non-irritating concentration of the substance is
applied to a different skin area.[13][15][17]

o The skin reaction at the challenge site is observed and scored to determine if sensitization
has occurred.[14]

Bacterial Reverse Mutation Test (Ames Test, based on
OECD Test Guideline 471)

» Objective: To detect the mutagenic potential of a chemical by its ability to induce reverse
mutations in strains of Salmonella typhimurium and Escherichia coli.[18][19][20]

e Procedure:

o Bacterial strains requiring a specific amino acid for growth are exposed to the test
substance, with and without metabolic activation (e.g., S9 mix).[20]

o The bacteria are plated on a medium lacking the required amino acid.[19][20]
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o The number of revertant colonies (colonies that can grow in the absence of the amino
acid) is counted. A significant increase in revertant colonies compared to the control
indicates mutagenic potential.[19]

Safe Handling and Personal Protective Equipment
(PPE)

Given the hazardous nature of 2-(Aminomethyl)-4-bromophenol, strict adherence to safety
protocols is mandatory.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

o Ensure that eyewash stations and safety showers are readily accessible.[21]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]
 Skin Protection:

o Wear protective gloves (e.g., nitrile rubber).[1]

o Wear a lab coat or other protective clothing.

o Respiratory Protection: If dusts are generated, a NIOSH/MSHA-approved respirator is
required.[1]

Handling and Storage

e Avoid generation of dust.[1]
e Do not breathe dust.[1]
e Wash hands thoroughly after handling.[1]

» Store in a tightly closed, dry, and well-ventilated place.[1]
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e The substance is reported to be air, light, and moisture sensitive; handle and store under an
inert gas.[1]

Visualized Workflows and Pathways
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of 2-(Aminomethyl)-4-bromophenol.
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Hypothetical Toxicological Pathway

While specific signaling pathways for 2-(Aminomethyl)-4-bromophenol are not well-
documented, a plausible mechanism can be inferred from the toxicology of related aromatic
amines and bromophenols. Aromatic amines can undergo metabolic activation to reactive
intermediates that can cause cellular damage.[22][23][24][25] Bromophenols have been shown

to be endocrine disruptors and can interfere with cellular processes.[26][27]

Exposure

( 2-(Aminomethyl)-4-bromophenol )

4 Metabolic|Activation

Metabolic Activation
(e.g., N-oxidation by P450s)

Reactive Intermediates
(e.g., N-hydroxylamine, quinone imine)
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Toxicity

Cytotoxicity
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Caption: A hypothetical toxicological pathway for 2-(Aminomethyl)-4-bromophenol.
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First Aid Measures

o If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Conclusion

2-(Aminomethyl)-4-bromophenol is a valuable research chemical that requires careful and
informed handling due to its hazardous properties. This guide summarizes the key safety
information, handling procedures, and toxicological data to assist researchers and
professionals in its safe use. Adherence to the outlined safety protocols and a thorough
understanding of the potential hazards are essential for minimizing risk in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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